Bromine trifluoride

Specification

• CAS No.: 7787-71-5
• Molecular Formula: BrF3
• Molecular Weight: 136.9 g/mol
• IUPAC Name: trifluoro-λ3-bromane
• Standard InChI: InChI=1S/BrF3/c2-1(3)4
• Standard InChI Key: FQFKTKUFHWNTBN-UHFFFAOYSA-N
• SMILES: FBr(F)F
• Canonical SMILES: FBr(F)F
• Boiling Point: 258.4 °F at 760 mm Hg (USCG, 1999); 125.75 °C
• Colorform: Colorless liquid; also reported to be pale yellow. Long prisms when solid.; Fuming liquid
• Melting Point: 47.8 °F (USCG, 1999); 8.77 °C

Introduction

Bromine trifluoride is an interhalogen compound with the chemical formula BrF₃. It was first synthesized in 1906 by Paul Lebeau and has since been studied extensively for its unique properties. The compound is identifiable by several standardized nomenclature systems used in chemistry, including CAS Number 7787-71-5, PubChem Compound ID 24594, and ChemSpider Reference Number 20474213. In terms of structure, bromine trifluoride consists of a central bromine atom surrounded by three fluorine atoms, with the fluorine atoms arranged at a bond angle of approximately 86.2°. The molecule contains both single bonds between the bromine and each fluorine atom, with the central bromine atom possessing two lone pairs of electrons, while each fluorine atom maintains three lone pairs. This electronic arrangement contributes significantly to the compound's high reactivity.

In terms of elemental composition, bromine trifluoride consists of 58.367% bromine and 41.632% fluorine by mass. This composition is consistent with its chemical formula and molar mass of 136.90 g/mol. The compound exists primarily as a straw-colored or pale yellow liquid under standard conditions, with a distinctly pungent and irritating odor that serves as a warning sign of its presence.

Physical Properties

Bromine trifluoride possesses several notable physical properties that influence its handling and applications. These properties are summarized in Table 1 below:

Physical Property	Value
Appearance	Pale yellow/straw-colored liquid
Odor	Pungent, irritating
Molar Mass	136.90 g/mol
Density	2.803 g/cm³
Melting Point	8.77°C (47.8°F)
Boiling Point	125.72°C (258.3°F)
Specific Gravity	2.81 at 68°F
Vapor Pressure	8 torr at 21°C
Hygroscopic Nature	Hygroscopic liquid

One particularly interesting physical property of bromine trifluoride is its conductivity. Due to its ability to undergo autoionization, the liquid is a good conductor of electricity. This property distinguishes it from many other interhalogen compounds and contributes to its utility in certain applications. Additionally, the compound's liquid range (from approximately 9°C to 126°C) is comparable to that of water, which facilitates its use as a reaction medium.

Chemical Properties and Reactivity

The chemical behavior of bromine trifluoride is dominated by its extreme reactivity and strong oxidizing nature. This compound exhibits several distinctive chemical properties that define its behavior in various environments and applications.

General Reactivity

Bromine trifluoride is characterized as a highly reactive oxidizing agent that reacts violently with water. This extreme reactivity with water produces hydrofluoric acid and hypobromous acid, both of which are hazardous substances. The compound's reactivity extends to most organic materials, which can undergo spontaneous ignition upon contact with bromine trifluoride. Furthermore, its corrosive nature affects most metals and other materials, limiting containment options and handling procedures.

Autoionization and Acid-Base Chemistry

A particularly interesting aspect of bromine trifluoride's chemistry is its ability to autoionize, similar to water. The autoionization occurs according to the following equation:

BrF₃ → BrF₂⁺ + BrF₄⁻

KF + BrF₃ → K⁺ + BrF₄⁻

Conversely, an acid in bromine trifluoride solution is a compound that accepts fluoride ions (F⁻), acting as a Lewis acid. An example is antimony pentafluoride:

SbF₅ + BrF₃ → SbF₆⁻ + BrF₂⁺

Production and Synthesis Methods

Several methods for the production and synthesis of bromine trifluoride have been developed since its initial discovery. These methods vary in efficiency, scale, and practicality for different applications.

Historical Synthesis

Paul Lebeau first synthesized bromine trifluoride in 1906 by reacting bromine with fluorine at a temperature of 20°C. This direct fluorination of bromine remains one of the primary methods for producing bromine trifluoride and can be represented by the following equation:

Br₂ + 3F₂ → 2BrF₃

Alternative Synthesis Methods

An alternative method for producing bromine trifluoride involves the simultaneous reduction and oxidation of bromine monofluoride, resulting in bromine trifluoride and elemental bromine:

3BrF → BrF₃ + Br₂

Another synthesis approach involves passing chlorine trifluoride (ClF₃) into bromine at temperatures between 20°C and 30°C, which yields bromine trifluoride with 60-80% efficiency. Bromine trifluoride can also be prepared through the fluorination of bromine at 80°C, with the halogen mixtures potentially diluted in nitrogen or an inert gas to control the reaction.

Applications and Uses

Despite its hazardous nature, bromine trifluoride has found applications in several specialized fields due to its unique properties.

Industrial Applications

In industrial settings, bromine trifluoride serves primarily as a fluorinating agent. Its strong oxidizing properties make it particularly effective for converting various compounds to their fluorinated counterparts. Additionally, it is used in nuclear reactor fuel processing, where its ability to form volatile fluorides with uranium and plutonium facilitates separation and purification processes.

Organic Chemistry Applications

In organic chemistry, bromine trifluoride can perform selective reactions that are difficult to achieve with other reagents, despite its challenging handling requirements. These applications include:

• Fluorinating heteroatoms in organic molecules

• Substituting carbon-halogen bonds with carbon-fluorine bonds

• Synthesizing anesthetic compounds

• Constructing trifluoromethyl (CF₃) and difluoromethylene (CF₂) groups

• Facilitating aromatic bromination reactions

Specific organic chemistry applications include the conversion of carboxylic acids to trifluoromethyl groups, the synthesis of N-(trifluoromethyl)amides, and the preparation of difluoromethyl ethers. These reactions are particularly valuable in pharmaceutical and materials science research, where fluorinated organic compounds often exhibit enhanced properties and biological activities.

Analysis and Characterization Methods

Various analytical techniques have been developed to determine the purity and composition of bromine trifluoride samples.

Structural Aspects and Molecular Properties

The structure of bromine trifluoride provides insights into its reactivity and physical properties.

Molecular Geometry and Lewis Structure

The bromine trifluoride molecule adopts a bent T-shape geometry with the central bromine atom connected to three fluorine atoms. The bond angle between the fluorine atoms is approximately 86.2°, deviating from the 90° angle expected for a perfect T-shape. This geometry results from the presence of two lone pairs of electrons on the bromine atom, which influence the arrangement of the bonding electron pairs according to Valence Shell Electron Pair Repulsion (VSEPR) theory.

In the Lewis structure of bromine trifluoride, the central bromine atom forms single bonds with each of the three fluorine atoms. The bromine atom has two lone pairs of electrons, while each fluorine atom possesses three lone pairs. This electronic distribution contributes to the compound's polarity and reactivity.